Dlin-MeOH

• Molecular Formula: C37H68O
• Molecular Weight: 528.9 g/mol
• IUPAC Name: (6Z,9Z,28Z,31Z)-heptatriaconta-6,9,28,31-tetraen-19-ol
• InChI: InChI=1S/C37H68O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37(38)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37-38H,3-10,15-16,21-36H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• InChI Key: MXYDYSQZZPJVJD-MAZCIEHSSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCCC(O)CCCCCCCC/C=C\C/C=C\CCCCC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCCC(CCCCCCCCC=CCC=CCCCCC)O

Description

It is primarily used in the synthesis of DLin-MC3-DMA, an ionizable cationic lipid that plays a crucial role in lipid nanoparticle (LNP) formulations for drug delivery systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: Dlin-MeOH is synthesized through a series of chemical reactions involving the coupling of linoleic acid derivatives with other lipid components. The process typically involves the use of organic solvents such as methanol and acetonitrile to achieve optimal separation and purity of the lipid components .

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale synthesis using automated systems to ensure consistency and high yield. The process includes the use of high-performance liquid chromatography (HPLC) for purification and quality control .

Chemical Reactions Analysis

Types of Reactions: Dlin-MeOH undergoes various chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: Involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: Involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst.

Major Products: The major products formed from these reactions include various derivatives of this compound, which are used in further synthesis processes for drug delivery systems .

Scientific Research Applications

Dlin-MeOH has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex lipid molecules.

Biology: Employed in the study of lipid membranes and their interactions with nucleic acids.

Medicine: Integral in the development of lipid nanoparticle-based drug delivery systems, particularly for mRNA vaccines and gene therapies.

Industry: Utilized in the production of lipid-based formulations for pharmaceuticals